Cas no 39995-50-1 (2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide)

• Product Name: 2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide
• CAS No: 39995-50-1
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• MDL: MFCD00192525
• CID: 925137
• PubChem ID: 778453
• Update Time: 2025-11-02

2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRIFLUORO-N-[(R)-ALPHA-METHYLBENZYL]ACETAMIDE
• 2,2,2-Trifluoro-N-[(1R)-1-phenylethyl]acetamide
• (S)-2,2,2-trifluoro-N-(1-phenylethyl)acetamide
• (S)-N-(1-phenylethyl)trifluoroacetamide
• 2,2,2-trifluoro-N-((S)-1-phenylethyl)acetamide
• AC1LFI9H
• AC1Q4I5E
• Acetamide, 2,2,2-trifluoro-N-[(1R)-1-phenylethyl]-
• AG-F-41363
• A-methylbenzyl]acetamide
• AR-1D0416
• CTK1B3577
• N-trifluoroacetyl-(S)-1-phenylethylamine
• (R)-2,2,2-Trifluoro-N-(1-phenylethyl)acetamide
• Acetamide,2,2,2-trifluoro-N-(1-phenylethyl)-,(R)-;(R)-1-Phenylethyltrifluoroacetamide
• (R)-1-Phenylethyltrifluoroacetamide
• 3126AH
• N-[(R)-alpha-Methylbenzyl]trifluoroacetamide
• 2,2,2-Trifluoro-N-[(R)-alpha-methylbe
• MFCD00192525
• C12511
• SCHEMBL22499610
• AKOS017382434
• 2,2,2-Trifluoro-N-[(R)-alpha-methylbenzyl]acetamide, 99%
• CS-M0221
• DTXSID40354670
• 39995-50-1
• ZJFCMJDNHPXGBY-SSDOTTSWSA-N
• AS-68925
• 2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide

• MDL： MFCD00192525
• Inchi： 1S/C10H10F3NO/c1-7(8-5-3-2-4-6-8)14-9(15)10(11,12)13/h2-7H,1H3,(H,14,15)/t7-/m1/s1
• InChI Key： ZJFCMJDNHPXGBY-SSDOTTSWSA-N
• SMILES： FC(C(N[C@H](C)C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.217
• Melting Point: 94-96 °C(lit.)
• Boiling Point: 278.1°C at 760 mmHg
• Flash Point: 122°C
• Refractive Index: 1.463

2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide Security Information

• WGK Germany：3

Additional information on 2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide

Comprehensive Guide to 2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide (CAS No. 39995-50-1): Properties, Applications, and Market Insights

2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide (CAS No. 39995-50-1) is a specialized fluorinated acetamide derivative with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as TFMBA in industry shorthand, is valued for its unique stereochemical properties and trifluoromethyl group, which enhance its reactivity and selectivity in synthetic processes. Researchers frequently search for "2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide uses" and "CAS 39995-50-1 suppliers," reflecting growing interest in its versatile applications.

The molecular structure of 2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide features a chiral center at the α-methylbenzyl moiety, making it particularly useful in asymmetric synthesis. This characteristic aligns with current trends in "green chemistry" and "sustainable chiral auxiliaries," as industries seek more efficient pathways for enantioselective transformations. Recent publications highlight its role in developing novel pharmaceutical intermediates, especially in the synthesis of fluoro-containing bioactive molecules that show promise in addressing modern healthcare challenges.

From a physicochemical perspective, 2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide typically appears as a white to off-white crystalline solid with a melting point range of 98-102°C. Its lipophilicity (logP ≈ 2.3) and moderate water solubility (0.5-1.2 mg/mL at 25°C) make it suitable for various organic phase reactions. Analytical techniques like HPLC (retention time 6.8 min on C18 column) and chiral chromatography are commonly employed for purity assessment, addressing quality control questions frequently searched by procurement specialists.

The compound's trifluoroacetyl group contributes to its stability under acidic conditions while remaining reactive toward nucleophiles—a property exploited in "protecting group strategies" for amine functionalities. This dual nature has positioned CAS 39995-50-1 as a valuable building block in peptide mimetics development, coinciding with rising global demand for "targeted drug delivery systems" and "precision medicine" approaches. Patent analyses reveal increasing citations in kinase inhibitor syntheses, particularly for oncology applications.

Industrial scale production of 2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide typically involves enantioselective acylation of (R)-α-methylbenzylamine with trifluoroacetic anhydride, followed by crystallization purification. Process chemists often optimize parameters like solvent selection (preferential use of ethyl acetate over dichloromethane) and temperature control to achieve >99% enantiomeric excess. These manufacturing considerations respond to frequent queries about "cost-effective chiral synthesis" in pharmaceutical forums.

Market intelligence indicates steady 6-8% annual growth in demand for 39995-50-1, driven by expanding applications in crop protection chemicals and veterinary pharmaceuticals. Regional suppliers in North America and Europe dominate current production, though Asian manufacturers are increasing capacity to meet "just-in-time chemical sourcing" needs. Proper storage recommendations (2-8°C under inert atmosphere) and handling precautions (use of nitrile gloves and fume hoods) are essential safety considerations frequently addressed in technical datasheets.

Emerging research explores the compound's potential in material science, particularly as a modifier for fluoropolymer surfaces to enhance biocompatibility. This innovative application aligns with searches for "advanced functional materials" and "medical device coatings," demonstrating the molecule's cross-disciplinary relevance. Analytical reference standards of 2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide are increasingly available through major chemical catalog providers, facilitating quality assurance in research laboratories worldwide.

Environmental fate studies show that TFMBA undergoes photolytic degradation in aqueous systems (DT50 ≈ 14 days under UV light), addressing regulatory concerns about "persistent organic pollutants." This biodegradation profile, combined with low bioaccumulation potential (BCF < 100), supports its use in sustainable chemistry initiatives. Recent publications in ACS Sustainable Chemistry highlight its role in developing eco-friendly synthetic routes for fluorinated compounds—a hot topic in "green chemistry innovations 2024" searches.

For researchers specifying 2,2,2-Trifluoro-N-(R)-α-methylbenzylacetamide in their work, proper analytical characterization should include 1H/19F NMR (characteristic signals at 7.3-7.5 ppm for aromatic protons and -75 ppm for CF3), IR spectroscopy (strong C=O stretch at 1685 cm-1), and mass spectrometry (M+ at 231 m/z). These technical details respond to frequent "NMR data for CAS 39995-50-1" queries in spectroscopy databases, underscoring the importance of comprehensive spectral documentation for this specialty chemical.